Cas no 1888759-39-4 (1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester
• CAS No: 1888759-39-4
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• MDL: MFCD30477543
• CID: 5182264
• PubChem ID: 115052864
• Update Time: 2025-05-24

1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester

• MDL： MFCD30477543
• Inchi： 1S/C16H25N3O2/c1-16(2,3)21-15(20)19-8-6-13(7-9-19)14-5-4-12(10-17)11-18-14/h4-5,11,13H,6-10,17H2,1-3H3
• InChI Key： QASNNOGMJIDNAF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=NC=C(CN)C=C2)CC1

Additional information on 1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester

1-Piperidinecarboxylic Acid, 4-[5-(Aminomethyl)-2-Pyridinyl]-, 1,1-Dimethylethyl Ester

The compound with CAS No. 1888759-39-4, known as 1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a piperidine ring system with a pyridine moiety and an ester functional group. The presence of these functional groups makes it a versatile compound with diverse applications in drug discovery, material science, and biochemical research.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The pyridine ring in this compound adds further complexity and functionality, enabling interactions with various biological targets. The aminomethyl group attached to the pyridine ring introduces additional flexibility and reactivity, making this compound a promising candidate for the development of novel therapeutic agents.

One of the most notable aspects of this compound is its potential in the field of drug delivery systems. Researchers have explored the use of ester groups in designing prodrugs that can enhance the bioavailability of active pharmaceutical ingredients. The 1,1-dimethylethyl ester group in this molecule has been shown to improve solubility and stability during drug formulation processes. This makes it an attractive option for developing drugs targeting chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been studied for its role in advanced materials science. The combination of piperidine and pyridine moieties provides a platform for synthesizing high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated that such compounds can be used to create materials with enhanced mechanical properties and thermal stability.

The synthesis of 1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the piperidine ring through cyclocondensation reactions and the subsequent introduction of the pyridine moiety via nucleophilic aromatic substitution. The final step involves esterification to introduce the 1,1-dimethylethyl ester group.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and reactivity. For instance, the presence of aromatic protons in the pyridine ring has been confirmed through proton NMR analysis, while carbon NMR data has revealed details about the electronic environment around the carbonyl group.

Furthermore, computational chemistry has played a pivotal role in understanding the properties of this compound. Density functional theory (DFT) calculations have been used to predict its electronic structure and reactivity patterns. These simulations have revealed that the molecule exhibits significant conjugation between the piperidine and pyridine rings, which enhances its ability to participate in redox reactions.

In terms of environmental impact, this compound has been evaluated for its biodegradability under various conditions. Studies indicate that it undergoes slow degradation under aerobic conditions due to the stability of its aromatic rings. However, under anaerobic conditions or in the presence of specific microbial communities, faster degradation pathways have been observed.

The versatility of 1-Piperidinecarboxylic acid, 4-[5-(aminomethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester is further underscored by its role as an intermediate in organic synthesis. It serves as a valuable building block for constructing more complex molecules with tailored functionalities. For example, researchers have utilized this compound as a precursor for synthesizing bioactive heterocycles with potential anti-inflammatory and anticancer properties.

In conclusion, CAS No. 1888759-39-4 represents a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure endows it with properties that make it suitable for use in drug development, materials science, and organic synthesis. As research continues to uncover new insights into its behavior and potential uses